AMG 837 calcium hydrate

• Molecular Formula: C52H44CaF6O8
• Molecular Weight: 951.0 g/mol
• InChI: InChI=1S/2C26H21F3O3.Ca.2H2O/c2*1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;;;/h2*3,5-15,21H,16-17H2,1H3,(H,30,31);;2*1H2/q;;+2;;/p-2/t2*21-;;;/m00.../s1
• InChIKey: QIPOYAYDMYWBJC-QJOPACOMSA-L

AMG 837 Calcium Hydrate: GPR40 Partial Agonist

AMG 837 calcium hydrate is a synthetic, orally bioavailable partial agonist of the free fatty acid receptor 1 (FFA1/GPR40), a Gαq-coupled GPCR expressed on pancreatic β-cells that potentiates glucose-stimulated insulin secretion. It was developed through lead optimization of a high-throughput screening hit and advanced into preclinical evaluation for type 2 diabetes [1]. The calcium hydrate salt (CAS 1259389-38-2, molecular weight 933.0 g/mol) exhibits high selectivity over related free fatty acid receptors (FFA2/GPR41, FFA3/GPR43, FFA4/GPR120) and demonstrates robust glucose-lowering efficacy in rodent models with sustained activity over 21 days of chronic dosing [1][2].

Partial GPR40 (FFA1) agonist – preferential for β-cell-specific pathway studies without incretin axis recruitment.

Oral bioavailability & linear PK – supports reproducible in vivo pharmacology in rodent metabolic models.

Comprehensive selectivity profiling – no agonism at FFA2/FFA3/FFA4 up to 10 µM, suitable for target-attribution studies.

Calcium hydrate salt – provides stable crystalline form for research use.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source
• [2] Houze JB, Zhu L, Sun Y, et al. AMG 837: A potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012;22(2):1267-1270. View Source

Why AMG 837 Cannot Be Substituted

GPR40 agonists vary substantially in intrinsic efficacy (partial vs. full agonism), selectivity profiles, organ-specific engagement of the enteroinsular axis, and hepatotoxic potential. AMG 837 is a partial agonist achieving approximately 85% of the maximal response of the endogenous ligand docosahexaenoic acid (DHA), distinguishing it mechanistically from full agonists such as AM-1638 [1]. Unlike TAK-875 (fasiglifam), which was terminated in Phase 3 trials due to drug-induced liver injury, AMG 837 has been experimentally demonstrated to be non-hepatotoxic in head-to-head murine studies alongside another analogue TUG-770 [2]. Furthermore, AMG 837 engages only the pancreatic β-cell axis in vivo, whereas full agonists simultaneously recruit the enteroendocrine incretin axis, producing divergent pharmacological signatures that prevent simple interchange in experimental protocols [1][3]. These cumulative differences mean that substituting another GPR40 agonist for AMG 837 calcium hydrate would introduce uncontrolled variables—efficacy level, tissue engagement, or safety profile—that invalidate cross-study comparisons and compromise experimental reproducibility.

Intrinsic efficacy

Partial agonist (~85% of DHA Emax) vs. full agonists (e.g., AM-1638) — pathway recruitment and tissue engagement profiles may differ, altering experimental outcomes.

Hepatic safety

AMG 837 did not produce liver injury in a head-to-head murine model; fasiglifam (TAK-875) induced ALT elevation and stress signatures — substitution with fasiglifam introduces a confounding liver-injury variable.

Enteroinsular axis

AMG 837 engages only the β-cell axis; full agonists recruit GLP-1/GIP secretion — substituting may shift glucose-lowering from direct β-cell potentiation to mixed incretin-dependent mechanisms.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source
• [2] Matsuo K, Sasaki T, Kanno S, et al. Comparative hepatic transcriptome analyses revealed possible pathogenic mechanisms of fasiglifam (TAK-875)-induced acute liver injury in mice. Chem Biol Interact. 2018;296:185-197. View Source
• [3] Luo J, Swaminath G, Brown SP, et al. A potent class of GPR40 full agonists engages the enteroinsular axis to promote glucose control in rodents. PLoS One. 2012;7(10):e46300. View Source

AMG 837 vs. GPR40 Agonists: Evidence

GPR40 Selectivity Over Related FFA Receptors

AMG 837 calcium hydrate exhibits a clean selectivity profile against the three most closely related free fatty acid receptors. In a standardized aequorin Ca²⁺-flux assay using CHO cells transiently co-transfected with each receptor and the aequorin reporter, AMG 837 produced an EC₅₀ of 13.5±0.8 nM at human GPR40 (n=153 independent determinations) but showed no detectable agonist activity at human GPR41 (FFA2), GPR43 (FFA3), or GPR120 (FFA4) at concentrations up to 10 µM (EC₅₀ >10,000 nM for all three receptors) [1]. This represents a >740-fold selectivity margin for the primary target. Many GPR40 agonists either lack comprehensive selectivity data in the primary literature or exhibit narrower windows; the breadth and statistical robustness of this dataset enable confident attribution of in vitro and in vivo effects specifically to GPR40 agonism without confounding contributions from FFA2/FFA3-mediated immunomodulation or FFA4-mediated enteroendocrine effects.

GPR40 selectivity vs. FFA family

Class-level inference

EC₅₀ >10,000 nM (FFA2/FFA3/FFA4) vs. 13.5±0.8 nM (GPR40)

>740-fold selectivity margin

Supports specific GPR40 attribution in cellular and in vivo models; off-target FFA receptor agonism not detected.

Aequorin Ca²⁺ flux assay, n=153 for GPR40. Source: Lin et al. 2011.

Evidence Dimension	Receptor selectivity (EC₅₀, nM) across FFA receptor family in aequorin Ca²⁺-flux assay
Target Compound Data	Human GPR40: EC₅₀ = 13.5±0.8 nM; Human GPR41, GPR43, GPR120: EC₅₀ >10,000 nM (no activity detected up to 10 µM)
Comparator Or Baseline	Class baseline: many GPR40 agonists in the literature report selectivity primarily against a smaller panel or with less statistical rigor; comprehensive multi-species, multi-receptor data as reported for AMG 837 is uncommon for the class.
Quantified Difference	>740-fold selectivity factor (10,000 nM / 13.5 nM); complete absence of agonism at FFA2/FFA3/FFA4 up to the highest tested concentration.
Conditions	CHO cells co-transfected with expression plasmids for each receptor plus aequorin reporter; assay medium containing 0.01% (w/v) human serum albumin; EC₅₀ values reported as mean ± SEM from n=7–153 independent experiments.

Why This Matters

For procurement decisions, this level of selectivity profiling reduces the risk that observed biological activity arises from off-target FFA receptor engagement, a critical consideration when designing GPR40-specific mechanistic studies or screening cascades where receptor attribution must be unambiguous.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. (Table 1; EC₅₀ values for human, mouse, rat, dog, monkey GPR40 and human GPR41/GPR43/GPR120.) View Source

Non-Hepatotoxic Safety vs. Fasiglifam

In a dedicated comparative toxicogenomics study, Matsuo et al. (2018) administered three structurally distinct GPR40 agonists—TAK-875 (fasiglifam), AMG-837, and TUG-770—to female ICR mice via intraperitoneal injection at 200 mg/kg and assessed acute liver injury through plasma ALT levels and hepatic transcriptome profiling [1]. Only TAK-875 produced acute liver injury, with significant elevation of plasma ALT; in contrast, both AMG-837 and TUG-770 were scored as non-hepatotoxic, serving as negative controls alongside classical hepatotoxicants (concanavalin A, carbon tetrachloride) used as positive controls [1]. Hepatic transcriptome analysis revealed that TAK-875 uniquely enriched gene signatures for inflammation, endoplasmic reticulum stress, apoptosis, and lipid accumulation—pathways not significantly perturbed by AMG-837 or TUG-770 [1]. This is particularly salient because TAK-875 was terminated in Phase 3 clinical trials due to liver safety concerns, making AMG-837's experimentally verified absence of hepatotoxicity a critical differentiator for researchers selecting a GPR40 agonist tool compound for chronic in vivo studies where liver safety endpoints are relevant.

Hepatotoxicity vs. fasiglifam

Head-to-head comparison

AMG 837 vs. TAK-875

No ALT elevation; no hepatic stress gene enrichment

TAK-875: acute liver injury positive

Eliminates drug-induced liver injury as a confounding endpoint in chronic GPR40 studies.

Murine i.p. model, 200 mg/kg. Matsuo et al. 2018.

Evidence Dimension	Acute drug-induced liver injury (plasma ALT elevation and hepatic transcriptomic stress signatures) in mice
Target Compound Data	AMG-837: No acute liver injury; no significant ALT elevation; no enrichment of inflammatory/ER stress/apoptotic gene signatures (classified as non-hepatotoxic negative control).
Comparator Or Baseline	TAK-875 (fasiglifam): Induced acute liver injury with significantly elevated plasma ALT and enrichment of hepatic inflammation, ER stress, apoptosis, and lipid accumulation gene signatures. TUG-770: No liver injury (also served as non-hepatotoxic negative control).
Quantified Difference	Qualitative binary outcome: TAK-875 = hepatotoxic (liver injury positive); AMG-837 = non-hepatotoxic (liver injury absent). Quantitative ALT fold-change data available in primary publication supporting significance of TAK-875-induced elevation relative to vehicle and AMG-837 groups.
Conditions	Female ICR mice; single intraperitoneal dose of 200 mg/kg; plasma ALT measured; hepatic transcriptome profiled by microarray with qPCR validation; classical hepatotoxicants (concanavalin A, CCl₄) as positive controls.

Why This Matters

Procurement of AMG 837 over TAK-875 eliminates the confounding variable of drug-induced liver injury in chronic dosing studies, enabling cleaner interpretation of GPR40-mediated metabolic effects without hepatic pathology as a competing endpoint.

• [1] Matsuo K, Sasaki T, Kanno S, et al. Comparative hepatic transcriptome analyses revealed possible pathogenic mechanisms of fasiglifam (TAK-875)-induced acute liver injury in mice. Chem Biol Interact. 2018;296:185-197. View Source

Partial Agonist Efficacy vs. DHA and AM-1638

Using plasmid titration experiments in the aequorin Ca²⁺-flux assay, Lin et al. (2011) established that AMG 837 behaves as a partial agonist at human GPR40 relative to the endogenous full agonist DHA [1]. Under standard assay conditions (5 µg GPR40 plasmid per ~10–12 million CHO cells), AMG 837 achieved a maximal response equivalent to 85% of the DHA maximum [1]. This partial agonism was confirmed across a 1,000-fold range of receptor expression levels: when GPR40 plasmid was titrated to 0.5, 0.05, and 0.005 µg, the maximal response of AMG 837 relative to DHA fell to 40%, 20%, and 10%, respectively, demonstrating classic reserve-dependent partial agonist behavior [1]. In contrast, GPR40 full agonists such as AM-1638 and AM-6226 produce maximal responses that match or exceed DHA and, importantly, recruit both the pancreatic β-cell axis and the enteroendocrine incretin axis (GLP-1/GIP secretion), whereas AMG 837 engages only the β-cell axis in vivo [2]. The partial agonist profile of AMG 837 is mechanistically significant: it provides a built-in ceiling on maximal GPR40 activation, which may limit overstimulation in tissues with high receptor reserve while preserving glucose-dependent insulin secretion efficacy.

Partial agonism vs. DHA/AM-1638

Cross-study comparable

AMG 837 vs. DHA (full agonist)

Emax = 85% of DHA at standard receptor expression; falls to 10% under low reserve

Full agonists (AM-1638) recruit incretin axis; AMG 837 does not.

Partial agonism isolates β-cell-mediated effects for mechanistic interpretation.

Plasmid titration in CHO cells. Lin et al. 2011, Luo et al. 2012.

Evidence Dimension	Intrinsic efficacy (Emax relative to DHA) at human GPR40 in aequorin assay; receptor reserve-dependence; in vivo axis engagement
Target Compound Data	AMG 837: 85% of DHA Emax at standard receptor expression; Emax drops to 10% at 0.005 µg plasmid; engages only pancreatic β-cell axis in vivo.
Comparator Or Baseline	DHA (endogenous ligand): 100% Emax (full agonist reference). AM-1638 (synthetic full agonist): Emax ≥ DHA; engages both β-cell and enteroendocrine (GLP-1/GIP) axes in vivo. AM-8182: also a full agonist with efficacy exceeding AMG 837.
Quantified Difference	AMG 837 Emax = 85% of DHA at standard plasmid level; under low receptor reserve conditions (0.005 µg plasmid), Emax = 10% of DHA, whereas full agonists retain higher relative efficacy. AM-1638 additionally recruits GLP-1 and GIP secretion; AMG 837 does not.
Conditions	Aequorin Ca²⁺-flux assay in CHO cells; human GPR40 expression plasmid titrated from 5 µg to 0.005 µg; 0.01% HSA; DHA used as reference full agonist.

Why This Matters

When selecting a GPR40 tool compound, the partial vs. full agonist distinction determines which downstream signaling pathways are recruited and whether the incretin axis is engaged. AMG 837's partial agonism makes it the preferred choice for experiments isolating pancreatic β-cell-mediated effects without enteroendocrine confounds.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. (Figure 1D-G; plasmid titration experiments.) View Source
• [2] Luo J, Swaminath G, Brown SP, et al. A potent class of GPR40 full agonists engages the enteroinsular axis to promote glucose control in rodents. PLoS One. 2012;7(10):e46300. View Source

Oral Bioavailability and Linear PK

AMG 837 calcium hydrate demonstrates excellent oral pharmacokinetics in Sprague-Dawley rats, a key preclinical species for metabolic disease research. Following a single oral dose of 0.5 mg/kg, AMG 837 achieved an absolute oral bioavailability (F) of 84% and a total plasma Cmax of 1.4 µM [1][2]. In a 21-day chronic dosing study in Zucker fatty rats, trough plasma concentrations at 30 minutes post-dose on day 21 were dose-proportional: 26±6 nM (0.03 mg/kg), 75±13 nM (0.1 mg/kg), and 204±49 nM (0.3 mg/kg), demonstrating linear pharmacokinetics over a 10-fold dose range [1]. This high and predictable oral exposure contrasts with several comparator GPR40 agonists: TAK-875 exhibits species-dependent pharmacokinetics with significant variability in dogs [3], while TUG-770, despite higher in vitro potency (EC₅₀ ~6 nM at human FFA1), has distinct physicochemical properties that alter its absorption profile [4]. The 84% bioavailability of AMG 837 enables reliable oral dosing without the need for formulation optimization or parenteral administration, simplifying experimental protocols and reducing inter-study variability.

Oral bioavailability & linear PK

Cross-study comparable

F = 84% (0.5 mg/kg p.o.); Cmax = 1.4 µM

Dose-proportional exposure over 0.03–0.3 mg/kg

21-day chronic PK in Zucker fatty rats; trough concentrations 26–204 nM.

Predictable oral exposure supports reproducible PK/PD modeling in rodent diabetes research.

Sprague-Dawley and Zucker fatty rats. Lin et al. 2011, Houze et al. 2012.

Evidence Dimension	Oral bioavailability (F%) and dose-proportional systemic exposure in rats
Target Compound Data	AMG 837: F = 84% at 0.5 mg/kg p.o.; Cmax = 1.4 µM; dose-proportional trough concentrations over 0.03–0.3 mg/kg/day for 21 days.
Comparator Or Baseline	TAK-875: Oral bioavailability reported but species-dependent; canine PK shows variable exposure and bile duct crystalline precipitates. TUG-770: Orally active but lacks published F% at comparable doses; higher in vitro potency but different absorption characteristics.
Quantified Difference	AMG 837 F = 84% vs. class expectation for GPR40 agonists (many display lower or unreported bioavailability). Plasma Cmax of 1.4 µM at 0.5 mg/kg translates to robust target engagement (EC₅₀ = 13.5 nM = ~100-fold margin).
Conditions	Sprague-Dawley rats; single oral gavage 0.5 mg/kg; total plasma concentration measured; 21-day chronic PK in Zucker fatty rats at 0.03, 0.1, 0.3 mg/kg/day.

Why This Matters

High oral bioavailability with linear dose-exposure relationships is essential for reproducible in vivo pharmacology studies. AMG 837's 84% F and predictable PK eliminate the need for intravenous administration or complex formulation strategies, reducing cost and experimental complexity in procurement planning.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. (Oral bioavailability and plasma concentration data.) View Source
• [2] Houze JB, Zhu L, Sun Y, et al. AMG 837: A potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012;22(2):1267-1270. View Source
• [3] Li X, Zhong K, Guo Z, et al. Fasiglifam (TAK-875) inhibits hepatobiliary transporters: a possible factor contributing to fasiglifam-induced liver injury. Drug Metab Dispos. 2015;43(11):1751-1759. View Source
• [4] Christiansen E, Due-Hansen ME, Urban C, et al. Discovery of TUG-770: A highly potent free fatty acid receptor 1 (FFA1/GPR40) agonist for treatment of type 2 diabetes. ACS Med Chem Lett. 2013;4(5):441-445. View Source

Glucose-Dependent Insulin Secretion In Vivo

AMG 837 calcium hydrate stimulates insulin secretion strictly in a glucose-dependent manner—no potentiation of secretion occurs at glucose concentrations ≤5.6 mM, eliminating the hypoglycemia risk associated with sulfonylureas [1]. In acute oral glucose tolerance tests (OGTT) in Sprague-Dawley rats, single doses of 0.03, 0.1, and 0.3 mg/kg reduced glucose AUC by 3.9%, 14.5% (p<0.05), and 18.8% (p<0.01), respectively, with a half-maximal effective dose of approximately 0.05 mg/kg [1]. Crucially, this efficacy was sustained over 21 days of once-daily dosing in insulin-resistant Zucker fatty rats: on day 21, glucose AUC during OGTT was reduced by 7%, 15% (p<0.05), and 25% (p<0.001) at 0.03, 0.1, and 0.3 mg/kg, respectively [1]. The persistence of glucose-lowering activity without tachyphylaxis contrasts with the clinical candidate TAK-875, which showed waning efficacy in some Phase 2 trials, and with full agonists such as AM-1638, which engage an additional incretin-mediated mechanism that may produce different temporal pharmacodynamic profiles [2]. AMG 837's consistent across acute and chronic dosing provides a stable experimental window for metabolic phenotyping studies.

Glucose-dependent insulin secretion

Cross-study comparable

Chronic day 21 vs. Acute single dose

25% glucose AUC reduction (0.3 mg/kg) on day 21; no tachyphylaxis

Insulin secretion only at glucose >5.6 mM; no hypoglycemia signal.

Sustained glucose-lowering with glucose-dependence supports long-term metabolic model studies.

OGTT in Zucker fatty rats, 21-day dosing. Lin et al. 2011.

Evidence Dimension	Glucose-lowering efficacy (glucose AUC reduction during OGTT) – acute vs. chronic dosing; glucose-dependence of insulin secretion
Target Compound Data	Acute (single dose, SD rats): 18.8% AUC reduction at 0.3 mg/kg. Chronic (day 21, Zucker fatty rats): 25% AUC reduction at 0.3 mg/kg. Glucose-dependence: no insulin secretion at ≤5.6 mM glucose. Half-maximal effective dose: ~0.05 mg/kg.
Comparator Or Baseline	TAK-875: Phase 2 clinical data showed HbA1c reduction but development terminated for hepatotoxicity; direct rodent OGTT efficacy data available but with different models and dosing paradigms. AM-1638: engages dual β-cell/incretin axes; efficacy involves GLP-1 receptor-dependent component not present for AMG 837.
Quantified Difference	AMG 837 acute glucose AUC reduction: 18.8% at 0.3 mg/kg; chronic (day 21): 25% at 0.3 mg/kg (no tachyphylaxis). AM-1638 glucose-lowering partially blocked by GLP-1 receptor antagonist Ex(9-39)NH₂; AMG 837 efficacy is GLP-1-independent.
Conditions	OGTT in Sprague-Dawley rats (acute) and Zucker fatty rats (chronic 21-day); oral gavage; glucose and insulin measured pre- and post-challenge; dose range 0.03–0.3 mg/kg.

Why This Matters

The sustained glucose-lowering efficacy without tachyphylaxis over 21 days, combined with strict glucose-dependence, makes AMG 837 the appropriate tool compound for chronic metabolic studies where reproducible pharmacodynamic responses and absence of hypoglycemia are essential experimental requirements.

• [1] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. (Figures 3, 5; glucose AUC and insulin data.) View Source
• [2] Luo J, Swaminath G, Brown SP, et al. A potent class of GPR40 full agonists engages the enteroinsular axis to promote glucose control in rodents. PLoS One. 2012;7(10):e46300. View Source

AMG 837 Application Scenarios

Pancreatic β-Cell GPR40 Signaling

Researchers designing experiments to dissect GPR40-mediated insulin secretion specifically through the pancreatic β-cell axis should select AMG 837 over full agonists such as AM-1638 or AM-6226. AMG 837 engages only the β-cell pathway in vivo, whereas full agonists simultaneously stimulate GLP-1 and GIP secretion from intestinal enteroendocrine cells [1]. This mechanistic distinction—supported by the partial agonist profile (85% of DHA Emax) [2]—enables cleaner attribution of glucose-lowering effects to direct β-cell potentiation rather than indirect incretin-mediated amplification, which is particularly important for studies examining β-cell-autonomous signaling or for comparing with GLP-1 receptor agonist combination strategies.

Chronic Dosing Without Hepatotoxicity

For longitudinal metabolic studies exceeding two weeks of daily dosing, AMG 837 calcium hydrate offers a critical safety advantage over TAK-875 (fasiglifam), which was terminated in Phase 3 trials for hepatotoxicity and has been experimentally confirmed to induce acute liver injury in mice [3]. The direct head-to-head demonstration that AMG 837 does not elevate plasma ALT or induce hepatic ER stress/inflammatory transcriptomic signatures [3] makes it the preferred GPR40 agonist for protocols where liver histopathology or serum transaminase endpoints are monitored, avoiding the confounding variable of drug-induced hepatic pathology that would otherwise complicate interpretation of metabolic phenotypes.

Oral Bioavailability and PK/PD Modeling

Studies requiring reliable oral dosing with dose-proportional systemic exposure should utilize AMG 837 calcium hydrate given its 84% oral bioavailability (F) and linear pharmacokinetics across 0.03–0.3 mg/kg in rats [2][4]. This profile eliminates the need for intravenous formulation or complex solubilization strategies, reduces inter-animal variability, and facilitates PK/PD modeling where plasma concentration–effect relationships must be established. The 21-day steady-state trough concentration data (26–204 nM across the dose range) [2] provide a validated reference for experimental design in rodent models of type 2 diabetes.

Mechanistic Studies Excluding FFA Off-Targets

Experimental systems where FFA2 (GPR41), FFA3 (GPR43), or FFA4 (GPR120) signaling could confound interpretation—such as studies involving immune cell modulation, adipose tissue biology, or gut hormone profiling—benefit from AMG 837's comprehensive selectivity dataset demonstrating no agonism at any of these receptors up to 10 µM (EC₅₀ >10,000 nM vs. 13.5 nM at GPR40) [2]. This >740-fold selectivity margin, statistically validated across up to 153 independent determinations [2], provides a level of confidence in target specificity that is not uniformly available for other GPR40 agonists and is essential when publishing in journals requiring rigorous off-target controls.

Application

Selection Property

Validation Focus

Pancreatic β-cell GPR40 signaling studies

Partial agonist (β-cell axis only)

Confirm β-cell-autonomous insulin secretion without incretin contribution

Chronic in vivo metabolic studies with liver endpoint monitoring

Non-hepatotoxic profile in comparative murine model

Verify absence of drug-induced liver injury signals (ALT, hepatic stress)

Oral dosing and PK/PD modeling studies

High oral bioavailability and linear PK

Validate dose-proportional plasma exposure and reproducible target engagement

Mechanistic studies requiring selective GPR40 agonism

High selectivity over FFA2/FFA3/FFA4

Confirm absence of off-target FFA receptor signaling in cellular and in vivo models

• [1] Luo J, Swaminath G, Brown SP, et al. A potent class of GPR40 full agonists engages the enteroinsular axis to promote glucose control in rodents. PLoS One. 2012;7(10):e46300. View Source
• [2] Lin DC-H, Zhang J, Zhuang R, et al. AMG 837: A novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. PLoS One. 2011;6(11):e27270. View Source
• [3] Matsuo K, Sasaki T, Kanno S, et al. Comparative hepatic transcriptome analyses revealed possible pathogenic mechanisms of fasiglifam (TAK-875)-induced acute liver injury in mice. Chem Biol Interact. 2018;296:185-197. View Source
• [4] Houze JB, Zhu L, Sun Y, et al. AMG 837: A potent, orally bioavailable GPR40 agonist. Bioorg Med Chem Lett. 2012;22(2):1267-1270. View Source